Cas no 1003320-19-1 (5-Chloro-3-(trifluoromethyl)-1H-pyrazole)

5-Chloro-3-(trifluoromethyl)-1H-pyrazole structure
1003320-19-1 structure
Product Name:5-Chloro-3-(trifluoromethyl)-1H-pyrazole
CAS No:1003320-19-1
MF:C4H2ClF3N2
MW:170.520289897919
CID:97657
PubChem ID:23036557
Update Time:2025-04-18

5-Chloro-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-3-(trifluoromethyl)-1H-pyrazole
    • 1H-Pyrazole,5-chloro-3-(trifluoromethyl)-
    • 3-trifluoromethyl-1H-5-chloropyrazole
    • 5-Chloro-3-trifluoromethyl-1H-pyrazole
    • FT-0747965
    • DTXSID50629962
    • 3-chloro-5-(trifluoromethyl)-1H-pyrazole
    • 131797-35-8
    • 4-(Fluorophenyl)methanesulfonylchloride
    • A897476
    • 1003320-19-1
    • MFCD07375186
    • 1H-Pyrazole, 3-chloro-5-(trifluoromethyl)-
    • AKOS015850264
    • AB41391
    • 5-chloro-3-(trifluoromethyl)pyrazole
    • J-500557
    • CS-0043776
    • TS-01464
    • 5-chloro-3-trifluoromethylpyrazole
    • DS-0538
    • A909133
    • SCHEMBL2578654
    • SY112741
    • FT-0647978
    • Inchi: 1S/C4H2ClF3N2/c5-3-1-2(9-10-3)4(6,7)8/h1H,(H,9,10)
    • InChI Key: MOIFODGGQARBFF-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(F)(F)F)NN=1

Computed Properties

  • Exact Mass: 169.98600
  • Monoisotopic Mass: 169.9858603g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68000
  • LogP: 2.08190
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk